N-[4-(aminosulfonyl)phenyl]-1-indolinecarbothioamide
Overview
Description
N-[4-(aminosulfonyl)phenyl]-1-indolinecarbothioamide, commonly known as IND-1, is a novel and potent inhibitor of matrix metalloproteinases (MMPs). MMPs are a family of enzymes that play a crucial role in the remodeling of extracellular matrix (ECM) proteins, which are important in various physiological and pathological processes such as tissue repair, angiogenesis, and cancer metastasis.
Mechanism of Action
The mechanism of action of IND-1 involves the inhibition of N-[4-(aminosulfonyl)phenyl]-1-indolinecarbothioamide, particularly MMP-2 and MMP-9, which are involved in the degradation of ECM proteins such as collagen and elastin. By inhibiting MMP activity, IND-1 prevents ECM remodeling and reduces the invasive potential of cancer cells. Additionally, IND-1 has been shown to induce apoptosis in cancer cells by activating the intrinsic pathway of apoptosis.
Biochemical and Physiological Effects:
IND-1 has been found to have various biochemical and physiological effects. It has been shown to reduce the expression of pro-inflammatory cytokines and chemokines in arthritis models, which may contribute to its anti-inflammatory effects. Furthermore, IND-1 has been found to reduce oxidative stress and improve mitochondrial function in heart failure models, which may contribute to its cardioprotective effects.
Advantages and Limitations for Lab Experiments
One of the advantages of IND-1 is its potency and selectivity for MMP inhibition. It has been shown to be more potent than other MMP inhibitors such as marimastat and batimastat. Additionally, IND-1 has been found to have low toxicity and good pharmacokinetic properties in animal models. However, one of the limitations of IND-1 is its poor solubility in aqueous solutions, which may limit its use in certain experimental settings.
Future Directions
There are several future directions for research on IND-1. One area of interest is its potential use in combination with other cancer therapies such as chemotherapy and radiation therapy. Additionally, further studies are needed to determine the optimal dosing and administration of IND-1 in animal models and humans. Furthermore, the potential use of IND-1 in other diseases such as fibrosis and neurodegenerative diseases should be explored.
Scientific Research Applications
IND-1 has been extensively studied for its potential therapeutic applications in various diseases such as cancer, arthritis, and cardiovascular diseases. Its MMP inhibitory activity has been shown to reduce tumor growth, invasion, and metastasis in animal models of cancer. It has also been found to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines and chemokines in arthritis models. Furthermore, IND-1 has been shown to improve cardiac function and reduce fibrosis in animal models of heart failure.
properties
IUPAC Name |
N-(4-sulfamoylphenyl)-2,3-dihydroindole-1-carbothioamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15N3O2S2/c16-22(19,20)13-7-5-12(6-8-13)17-15(21)18-10-9-11-3-1-2-4-14(11)18/h1-8H,9-10H2,(H,17,21)(H2,16,19,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LVKJCTLMQYHIII-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(C2=CC=CC=C21)C(=S)NC3=CC=C(C=C3)S(=O)(=O)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15N3O2S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
2.1 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID49827670 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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